Cas no 1822350-29-7 (Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate)

• Product Name: Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate
• CAS No: 1822350-29-7
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 6350197
• PubChem ID: 130059316
• Update Time: 2025-06-08

Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate
• EN300-1845155
• 1822350-29-7
• Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate

• Inchi： 1S/C9H8F3NO2/c1-15-9(14)8(13)7-5(11)2-4(10)3-6(7)12/h2-3,8H,13H2,1H3
• InChI Key： BNKQBVNPNOYKPN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C(=O)OC)N)F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate

Research Briefing on Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate (CAS: 1822350-29-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate (CAS: 1822350-29-7) is a fluorinated amino acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluorophenyl moiety, serves as a versatile building block for the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic disorders and infectious diseases.

Recent studies have highlighted the role of Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate in the synthesis of novel peptidomimetics. Researchers have utilized this compound to develop inhibitors of enzymes such as dipeptidyl peptidase-4 (DPP-4), which is a key target for type 2 diabetes mellitus (T2DM) therapeutics. The trifluorophenyl group enhances the metabolic stability and binding affinity of these inhibitors, making them promising candidates for clinical development.

In addition to its applications in diabetes research, Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate has been employed in the design of antiviral agents. A 2023 study demonstrated its incorporation into small-molecule inhibitors of viral proteases, showing potent activity against SARS-CoV-2 and other RNA viruses. The fluorinated aromatic ring contributes to improved pharmacokinetic properties, including enhanced membrane permeability and resistance to enzymatic degradation.

The synthetic pathways for Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate have also been optimized in recent years. A team of chemists reported a scalable, enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess (ee). This advancement is critical for the large-scale production of derivatives for preclinical and clinical studies.

Despite its promising applications, challenges remain in the utilization of Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate. Issues such as potential toxicity of fluorinated metabolites and the need for further structural optimization to improve selectivity are areas of ongoing research. Future studies are expected to explore its use in other therapeutic areas, including oncology and neurodegenerative diseases, leveraging its unique physicochemical properties.

In conclusion, Methyl 2-amino-2-(2,4,6-trifluorophenyl)acetate (CAS: 1822350-29-7) represents a valuable tool in modern drug discovery. Its incorporation into bioactive molecules has demonstrated significant potential across multiple therapeutic areas, driven by its structural versatility and enhanced stability. Continued research and development efforts are likely to expand its applications, paving the way for new treatments for complex diseases.